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Compound of Interest

Compound Name: Tfax 594,SE

Cat. No.: B11927528

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of TFAX 594,SE, a red fluorescent dye. It covers its core properties,

experimental applications, and detailed protocols to facilitate its use in laboratory settings.

TFAX 594,SE is an amine-reactive red fluorescent dye recognized for its bright and

photostable properties.[1][2] It demonstrates insensitivity to pH over a wide range (pH 4-10),

making it a reliable tool for various biological applications.[1][2] This succinimidyl ester (SE)

derivative is designed to covalently label proteins and other molecules containing primary

amines.

Core Properties and Technical Data
The quantitative characteristics of TFAX 594,SE and its spectral equivalents are summarized

below. These properties are crucial for designing and troubleshooting fluorescence-based

experiments.
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Property Value Source

Excitation Maximum (λex) ~590 nm

Emission Maximum (λem) ~617 - 660 nm

Molar Extinction Coefficient (ε) 92,000 cm⁻¹M⁻¹

Quantum Yield (Φ) 0.66

Reactive Group
N-hydroxysuccinimide (NHS)

ester

Reactivity Primary amines

Spectrally Similar Dyes
Alexa Fluor® 594, Texas

Red®, Bodipy-TR

Storage (Powder)
-20°C for up to 3 years,

protected from light

Storage (In solvent) -80°C for up to 1 year

Experimental Applications
TFAX 594,SE is a versatile dye suitable for a range of applications that require fluorescent

labeling of proteins, antibodies, or other amine-containing molecules. Its primary uses include:

Immunofluorescence (IF): For visualizing the localization of specific proteins within cells or

tissues.

Flow Cytometry: For identifying and quantifying cell populations based on the expression of

cell surface or intracellular markers.

Microscopy: Including 2-photon excitation microscopy and super-resolution techniques like

dSTORM.

Experimental Protocols
The following are detailed methodologies for key experiments utilizing TFAX 594,SE or its

spectrally similar counterparts.
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Protein and Antibody Labeling with TFAX 594,SE
This protocol outlines the steps for covalently conjugating TFAX 594,SE to a protein, such as

an antibody. The protocol is optimized for labeling approximately 1 mg of an IgG antibody.

Materials:

Protein (e.g., IgG antibody) at 1-5 mg/mL in an amine-free buffer (e.g., PBS).

TFAX 594,SE dye.

Anhydrous, amine-free DMSO.

Labeling Buffer: 0.2 M sodium bicarbonate, pH 8.3-9.0.

Purification column (e.g., Sephadex G-25) equilibrated with PBS.

Procedure:

Prepare the Protein Solution:

Dissolve 1-5 mg of the protein in 1 mL of labeling buffer. If the protein is in a buffer

containing amines (like Tris), it must be dialyzed against PBS first.

Prepare the Dye Stock Solution:

Warm the vial of TFAX 594,SE to room temperature.

Dissolve 1.0 mg of the dye in 50-200 µL of anhydrous DMSO. This solution should be

prepared fresh immediately before use as NHS esters are moisture-sensitive.

Conjugation Reaction:

Add the dye stock solution to the protein solution while gently stirring. The optimal molar

ratio of dye to protein may need to be determined empirically, but a starting point of 10-20

moles of dye per mole of antibody is common.

Incubate the reaction for 1 hour at room temperature, protected from light.
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Purification of the Conjugate:

Load the reaction mixture onto the pre-equilibrated gel filtration column.

Elute with PBS. The first colored, fluorescent band to elute is the labeled protein

conjugate. A slower-moving band corresponds to the unconjugated dye.

Storage of the Conjugate:

Store the purified conjugate at 4°C, protected from light. For long-term storage, add a

stabilizing protein like BSA to a final concentration of 1-10 mg/mL and freeze in aliquots at

-20°C or -80°C.

Preparation

Conjugation Purification Storage

Prepare Protein Solution
(1-5 mg/mL in PBS)

Mix Protein and Dye
(pH 8.3-9.0)

Prepare TFAX 594,SE
(Dissolve in DMSO)

Incubate 1 hr at RT
(Protected from light)

Gel Filtration Column
(e.g., Sephadex G-25) Elute with PBS Collect Labeled Antibody Store at 4°C or -20°C

(Protected from light)
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Antibody labeling and purification workflow.

Immunofluorescence Staining of Cultured Cells
This protocol describes the use of a TFAX 594-conjugated secondary antibody for indirect

immunofluorescence.

Materials:

Cultured cells on coverslips.

Phosphate-Buffered Saline (PBS).
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Fixation Buffer: 4% formaldehyde in PBS.

Permeabilization Buffer: 0.1-0.3% Triton X-100 in PBS.

Blocking Buffer: 1-5% BSA or 5% normal serum in PBS.

Primary antibody (unconjugated).

TFAX 594-conjugated secondary antibody.

Mounting medium with DAPI (optional, for nuclear counterstaining).

Procedure:

Cell Fixation:

Rinse cells with PBS.

Fix with 4% formaldehyde for 15 minutes at room temperature.

Rinse three times with PBS for 5 minutes each.

Permeabilization (for intracellular targets):

Incubate cells with Permeabilization Buffer for 5-10 minutes.

Rinse three times with PBS.

Blocking:

Incubate cells with Blocking Buffer for 60 minutes at room temperature to reduce non-

specific antibody binding.

Primary Antibody Incubation:

Dilute the primary antibody in Blocking Buffer to its optimal concentration.

Incubate the cells with the diluted primary antibody overnight at 4°C or for 1-2 hours at

room temperature.
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Rinse three times with PBS for 5 minutes each.

Secondary Antibody Incubation:

Dilute the TFAX 594-conjugated secondary antibody in Blocking Buffer.

Incubate the cells with the secondary antibody for 1 hour at room temperature, protected

from light.

Rinse three times with PBS for 5 minutes each, protected from light.

Mounting:

Mount the coverslips onto microscope slides using mounting medium.

Store the slides at 4°C, protected from light, until imaging.
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Indirect immunofluorescence staining workflow.

Flow Cytometry Staining of Cell Surface Markers
This protocol outlines the direct staining of cell surface proteins for flow cytometry analysis.
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Materials:

Cell suspension (e.g., peripheral blood mononuclear cells).

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA).

TFAX 594-conjugated primary antibody.

Viability dye (optional).

Procedure:

Prepare Cell Suspension:

Prepare a single-cell suspension at a concentration of 1x10⁶ cells/mL in ice-cold Flow

Cytometry Staining Buffer.

Blocking (Optional but Recommended):

To block Fc receptors and reduce non-specific binding, incubate cells with Fc block or

serum from the same species as the secondary antibody for 10-15 minutes on ice.

Staining:

Add the TFAX 594-conjugated primary antibody at the predetermined optimal

concentration.

Incubate for 30 minutes on ice, protected from light.

Washing:

Wash the cells twice by adding 2 mL of Flow Cytometry Staining Buffer, centrifuging at

400-600 x g for 5 minutes, and decanting the supernatant.

Resuspension and Analysis:

Resuspend the cells in an appropriate volume of Flow Cytometry Staining Buffer.

If desired, add a viability dye according to the manufacturer's protocol.
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Analyze the cells on a flow cytometer equipped with the appropriate lasers and filters for

TFAX 594 detection.

Conclusion
TFAX 594,SE is a robust and versatile fluorescent dye that offers high brightness and

photostability for the labeling of proteins and antibodies. Its insensitivity to pH and

straightforward conjugation chemistry make it an excellent choice for novice researchers

venturing into fluorescence-based applications such as immunofluorescence and flow

cytometry. By following the detailed protocols and understanding the core properties outlined in

this guide, researchers can effectively incorporate TFAX 594,SE into their experimental

workflows to achieve high-quality, reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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